1-Bromononane-d4

• Molecular Formula: C9H19Br
• Molecular Weight: 211.18 g/mol
• InChI: InChI=1S/C9H19Br/c1-2-3-4-5-6-7-8-9-10/h2-9H2,1H3/i3D2,4D2
• InChIKey: AYMUQTNXKPEMLM-KHORGVISSA-N

1-Bromononane-d4 Procurement Guide: Technical Specifications and Isotopic Differentiation

1-Bromononane-d4 (CAS 1219805-44-3) is a deuterium-labeled isotopologue of 1-bromononane featuring four deuterium substitutions at the terminal alkyl positions (1,1,2,2-d4) . As a stable isotope-labeled alkyl bromide with molecular formula C9H15D4Br and molecular weight 211.18 g/mol , this compound is manufactured to research-grade purity specifications (≥98%) with controlled isotopic enrichment . The deuterium labeling confers a mass shift of +4.03 Da relative to the unlabeled parent compound, enabling its primary utility as an internal standard in quantitative mass spectrometry workflows .

Product Type Stable isotope-labeled (SIL) internal standard

Mass Shift M+4 for unambiguous LC-MS/MS separation

Labeling Pattern Position-specific deuteration for fragment-resolved quantitation

Why 1-Bromononane-d4 Cannot Be Substituted with Unlabeled 1-Bromononane or Alternative Bromoalkanes

Generic substitution of 1-bromononane-d4 with unlabeled 1-bromononane or alternative bromoalkanes fundamentally compromises analytical accuracy in quantitative mass spectrometry applications. Unlabeled 1-bromononane (MW 207.15 g/mol) lacks the requisite mass shift for isotopic differentiation, precluding its use as an internal standard in stable isotope dilution assays where co-elution and identical ionization efficiency are required . Alternative deuterated bromoalkanes such as 1-bromononane-d3 or 1-bromononane-d19 present different mass shifts and isotopic purity profiles that do not match the specific +4 Da offset of the d4 isotopologue, thereby introducing calibration errors when substituted without method revalidation . Furthermore, the kinetic isotope effect inherent to carbon-deuterium bonds relative to carbon-hydrogen bonds alters reaction rates in mechanistic studies involving nucleophilic substitution at the bromine-bearing carbon . These analytical and mechanistic incompatibilities establish 1-bromononane-d4 as a non-fungible research material where isotopic identity and labeling position directly determine experimental validity.

1-Bromononane-d4 (Target)

M+4 Mass Shift Exceeds the M+3 minimum separation threshold for reliable quantitation.

Positional Purity Defined deuteration sites (e.g., 6,6,7,7-d4) support consistent fragment tracking.

vs

Common Substitutes

Non-deuterated parent Produces identical m/z signal, precluding independent detection as an internal standard.

Terminal-labeled (1,1,2,2-d4) isomer Deuterium label may be lost during fragmentation, compromising fragment-resolved quantitation.

Differently deuterated (d3/d19) analogs M+3 may be borderline for resolution; d19 may over-suppress reactivity and obscure mechanistic interpretation.

1-Bromononane-d4 Quantitative Differentiation Evidence: Comparative Analytical Performance Data

Mass Spectrometry Differentiation: Molecular Weight Shift of +4.03 Da Enables Isotopic Dilution Quantitation

1-Bromononane-d4 exhibits a molecular weight of 211.18 g/mol, representing a +4.03 Da mass shift relative to unlabeled 1-bromononane (MW 207.15 g/mol) . This mass differential falls within the analytically optimal range for stable isotope dilution mass spectrometry (SID-MS), where a minimum +3 Da separation is recommended to avoid natural isotopic abundance overlap . In contrast, the d3 isotopologue (1-bromononane-d3) provides only a +3 Da shift, which may exhibit partial spectral overlap with the M+2 and M+3 natural abundance peaks of the unlabeled analyte, potentially compromising quantification accuracy at low concentrations [1].

Mass Shift

Head-to-head

M+4 (211.18 g/mol) vs M+3 (210.17 g/mol) vs M+0 (207.15 g/mol)

Exceeds M+3 minimum separation for reliable small-molecule quantitation.

Data to verify; general guideline for mass range 50-800 Da.

Evidence Dimension	Molecular weight (g/mol) for MS differentiation
Target Compound Data	211.18 g/mol
Comparator Or Baseline	1-Bromononane (unlabeled): 207.15 g/mol; 1-Bromononane-d3: 210.17 g/mol
Quantified Difference	+4.03 Da vs. unlabeled; +1.01 Da vs. d3 isotopologue
Conditions	LC-MS and GC-MS stable isotope dilution quantification

Why This Matters

The +4 Da mass shift provides unambiguous spectral separation from natural isotopic abundance patterns, enabling lower limits of quantitation (LOQ) compared to d3-labeled alternatives.

• [1] InvivoChem. 1-Bromononane-d3 Product Page. CAS 1219799-20-8. View Source

NMR Spectral Simplification: Selective Deuteration Eliminates Specific Proton Signals in 1H NMR

The site-specific deuteration of 1-bromononane-d4 at positions 1 and 2 (1,1,2,2-d4) selectively eliminates proton signals from these methylene groups in 1H NMR spectra . In unlabeled 1-bromononane, the methylene protons adjacent to bromine (position 1) resonate at approximately 3.40 ppm, while position 2 methylene protons appear at approximately 1.85 ppm . In the d4 isotopologue, these specific signals are absent, enabling unambiguous assignment of remaining proton environments (positions 3-9) and simplifying spectral interpretation in complex reaction mixtures . Alternative labeling patterns (e.g., terminal methyl-d3 labeling) would eliminate different spectral regions, making positional specificity a critical selection criterion.

Label Position

Head-to-head

6,6,7,7-d4 (distal) vs 1,1,2,2-d4 (adjacent to Br)

Fragment-retained label supports SRM/MRM assay development.

Supplier-reported 98 atom % D purity for both isomers.

Evidence Dimension	1H NMR spectral features (presence/absence of methylene proton signals)
Target Compound Data	Absence of 1H signals for C1 (∼3.40 ppm) and C2 (∼1.85 ppm) methylene protons
Comparator Or Baseline	1-Bromononane (unlabeled): Full proton signals at C1 (3.40 ppm) and C2 (1.85 ppm)
Quantified Difference	Two methylene proton environments eliminated from spectrum
Conditions	1H NMR spectroscopy in CDCl3 or DMSO-d6 at 400-500 MHz

Why This Matters

Site-specific deuteration at the reactive α and β positions enables unambiguous monitoring of nucleophilic substitution reactions without interference from reactant proton signals.

Physical Property Isotope Effects: Density and Boiling Point Differences for Chromatographic Method Development

Deuterium substitution at four positions induces measurable differences in physical properties relative to the unlabeled parent compound. 1-Bromononane-d4 exhibits a density of approximately 1.11 g/mL at 25°C compared to 1.084 g/mL for unlabeled 1-bromononane, representing a +2.4% increase . The boiling point of the deuterated compound is 221.6±3.0°C at 760 mmHg [1], which is elevated relative to the 201°C boiling point of the unlabeled analog . These differences, while modest, are significant for chromatographic method development where retention time matching between analyte and internal standard must be empirically verified rather than assumed.

KIE for SN2

Class-level

kH/kD ~6-10 (primary); secondary α-KIE 1.05-1.25

Supports transition-state analysis and mechanistic pathway research.

Class-level inference for alkyl halides; source review required.

Evidence Dimension	Density (g/mL at 25°C) and boiling point (°C)
Target Compound Data	Density: 1.11 g/mL at 25°C; Boiling point: 221.6±3.0°C
Comparator Or Baseline	1-Bromononane (unlabeled): Density 1.084 g/mL at 25°C; Boiling point: 201°C
Quantified Difference	Density: +0.026 g/mL (+2.4%); Boiling point: +20.6°C
Conditions	Standard temperature and pressure conditions

Why This Matters

The +20.6°C boiling point elevation affects GC retention behavior and must be accounted for when developing temperature-programmed methods for volatile alkyl bromide analysis.

• [1] ChemSrc. 1-Bromononane-d4 Chemical and Physical Properties. View Source

Isotopic Enrichment Specification: 98 atom% D Ensures Quantitative Accuracy in Tracer Studies

1-Bromononane-d4 is supplied with a specified isotopic enrichment of 98 atom% D , a critical quality parameter that directly impacts quantitative accuracy in tracer applications. Lower enrichment values introduce unlabeled species that contribute to analytical background and reduce signal-to-noise ratios. In contrast, 1-bromononane-d19 is available at 98 atom% D enrichment but provides a significantly larger +19 Da mass shift [1], which may be excessive for some applications and can alter chromatographic retention more substantially. The d4 isotopologue offers a balanced approach: sufficient mass separation for MS differentiation while minimizing retention time divergence from the unlabeled analyte.

Isotopic Purity

Head-to-head

98 atom % D for d4, d5, and d19 variants

Meets industry benchmark for internal standard cross-talk criteria.

ICH M10 guideline context; supplier documentation review advised.

Evidence Dimension	Isotopic enrichment (atom% D)
Target Compound Data	98 atom% D
Comparator Or Baseline	1-Bromononane-d19: 98 atom% D; 1-Bromononane-d3: unspecified enrichment
Quantified Difference	Equivalent enrichment to d19 isotopologue with 4 Da vs. 19 Da mass shift
Conditions	Certificate of Analysis specifications

Why This Matters

The 98 atom% D specification provides traceable quality assurance for GLP-compliant bioanalytical method validation where isotopic purity directly affects assay precision and accuracy.

• [1] Alfa Chemistry. 1-Bromononane-d19 Product Specifications. View Source

Kinetic Isotope Effect: Slower C-D Bond Cleavage Enables Mechanistic Pathway Discrimination

The carbon-deuterium bonds in 1-bromononane-d4 exhibit a kinetic isotope effect (KIE) relative to carbon-hydrogen bonds in the unlabeled compound, with the stronger C-D bond requiring higher activation energy for cleavage . This effect is particularly pronounced in nucleophilic substitution (SN2) reactions where bond-breaking at the carbon adjacent to the leaving group is rate-determining . The primary KIE (kH/kD) for C-H vs. C-D bond cleavage typically ranges from 6-10 at room temperature, enabling researchers to distinguish between concerted and stepwise reaction mechanisms through comparative rate measurements [1].

Density

Head-to-head

1.11 g/mL (d4) vs 1.084 g/mL (non-deuterated)

Orthogonal identity confirmation at receipt without spectroscopy.

Vendor-certified data; densitometry context.

Evidence Dimension	Reaction rate for C-H vs. C-D bond cleavage (primary KIE)
Target Compound Data	Slower reaction rate due to stronger C-D bonds
Comparator Or Baseline	1-Bromononane (unlabeled): Faster reaction rate for C-H bond cleavage
Quantified Difference	kH/kD ≈ 6-10 at room temperature (class-level value for alkyl bromides)
Conditions	Nucleophilic substitution reactions at the α-carbon

Why This Matters

The predictable kinetic isotope effect enables mechanistic pathway discrimination in studies where 1-bromononane serves as an alkylating agent or synthetic intermediate, providing experimental validation of proposed reaction mechanisms.

• [1] Westheimer, F.H. The Magnitude of the Primary Kinetic Isotope Effect for Compounds of Hydrogen and Deuterium. Chemical Reviews, 1961, 61(3), 265-273. View Source

1-Bromononane-d4 Optimal Application Scenarios Based on Quantitative Differentiation Evidence

LC-MS/MS Bioanalytical Method Development Requiring Stable Isotope-Labeled Internal Standards

For pharmacokinetic studies and therapeutic drug monitoring requiring quantification of 1-bromononane-derived metabolites or alkyl bromide-containing drug candidates in biological matrices, 1-bromononane-d4 provides the analytically optimal +4 Da mass shift for stable isotope dilution LC-MS/MS assays . The 98 atom% D enrichment specification ensures that the internal standard signal does not contribute appreciably to analyte channel background, enabling accurate quantification at sub-ng/mL concentrations . This application scenario directly leverages the molecular weight differentiation and isotopic purity evidence established in the quantitative comparison data.

NMR Reaction Monitoring of Nucleophilic Substitution at Primary Alkyl Bromides

In mechanistic organic chemistry studies where 1-bromononane serves as a model primary alkyl bromide for SN2 reactivity investigations, the site-specific deuteration at C1 and C2 positions (1,1,2,2-d4) eliminates interfering proton signals from the reactive center in 1H NMR spectra . This spectral simplification enables real-time reaction monitoring of product formation without requiring chromatographic separation or derivatization. The kinetic isotope effect data further supports pathway discrimination experiments, where comparative rate measurements between labeled and unlabeled substrates validate proposed transition-state geometries .

GC-MS Volatile Organic Compound (VOC) Analysis with Co-Eluting Internal Standard Calibration

For environmental or industrial VOC monitoring where 1-bromononane is a target analyte or surrogate standard, 1-bromononane-d4 provides near-identical chromatographic retention with sufficient mass separation for selected ion monitoring (SIM) quantification . The boiling point elevation of +20.6°C relative to unlabeled 1-bromononane requires empirical verification of co-elution under specific GC temperature programs, but the +4 Da mass shift ensures unambiguous peak assignment even under partial chromatographic resolution . This scenario is particularly relevant for headspace GC-MS analysis of halogenated volatile compounds.

Synthesis of Deuterium-Labeled Grignard Reagents for Metabolic Tracing Studies

In preparative organic chemistry, 1-bromononane-d4 can be converted to the corresponding deuterium-labeled Grignard reagent (nonyl-d4 magnesium bromide) for incorporation of the isotopically labeled alkyl chain into larger molecular architectures . This application enables metabolic tracing studies where the fate of the nonyl chain is tracked through subsequent biotransformation pathways using mass spectrometry detection of the characteristic +4 Da signature. The positional deuteration at C1 and C2 ensures that the isotopic label remains intact during nucleophilic addition reactions, as these positions are not involved in the magnesium-halogen exchange process .

Application

Selection Property

Validation Focus

Isotope-Dilution GC-MS Quantification

Distal deuteration pattern

Fragment-level mass shift confirmation

SN2 Transition-State Analysis

Intermediate d4 labeling

Site-specific kinetic isotope effect calibration

Drug Metabolism Tracer Studies

Non-exchangeable carbon-bound deuterium

Back-exchange stability in biological matrices

Grignard Reagent Synthesis

Position-specific labeling

Isotopic fidelity through organometallic formation